Cas no 7497-47-4 (Butanedinitrile, 2-[4-(1-methylethyl)phenyl]-3-phenyl-)

• Product Name: Butanedinitrile, 2-[4-(1-methylethyl)phenyl]-3-phenyl-
• CAS No: 7497-47-4
• MF: C₁₉H₁₈N₂
• MW: 274.359624385834
• CID: 581218
• PubChem ID: 346848
• Update Time: 2025-04-19

Butanedinitrile, 2-[4-(1-methylethyl)phenyl]-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Butanedinitrile, 2-[4-(1-methylethyl)phenyl]-3-phenyl-
• 2-phenyl-3-(4-propan-2-ylphenyl)butanedinitrile
• 2-(4-isopropyl-phenyl)-3-phenyl-succinonitrile
• AC1L85XA
• CTK2I1023
• NSC405179
• 2-Phenyl-3-[4-(propan-2-yl)phenyl]butanedinitrile
• 7497-47-4
• DTXSID00323923
• NSC-405179

• Inchi： 1S/C19H18N2/c1-14(2)15-8-10-17(11-9-15)19(13-21)18(12-20)16-6-4-3-5-7-16/h3-11,14,18-19H,1-2H3
• InChI Key： BVDWOWVVIHXAFT-UHFFFAOYSA-N
• SMILES： N#CC(C1C=CC(=CC=1)C(C)C)C(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 274.14714
• Monoisotopic Mass: 274.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.078
• Boiling Point: 430°Cat760mmHg
• Flash Point: 197.1°C
• Refractive Index: 1.571
• PSA: 47.58
• LogP: 4.72456